Cas no 20096-86-0 (2-Naphthalenesulfonicacid, 6-(phenylamino)-, ion(1-))

• Product Name: 2-Naphthalenesulfonicacid, 6-(phenylamino)-, ion(1-)
• CAS No: 20096-86-0
• MF: C₁₆H₁₂NO₃S
• MW: 298.336382865906
• CID: 264478
• PubChem ID: 3081449
• Update Time: 2025-04-19

2-Naphthalenesulfonicacid, 6-(phenylamino)-, ion(1-) Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenesulfonicacid, 6-(phenylamino)-, ion(1-)
• 6-anilinonaphthalene-2-sulfonate
• 2,6-Ans
• 2-Naphthalenesulfonic acid, 6-(phenylamino)-, ion(1-)
• 20096-86-0
• DTXSID70173917
• 2wos
• BDBM50029039
• 6-Phenylamino-naphthalene-2-sulfonic acid anion
• 2-Anilinonaphthalene-6-sulfonic acid

• Inchi： 1S/C16H13NO3S/c18-21(19,20)16-9-7-12-10-15(8-6-13(12)11-16)17-14-4-2-1-3-5-14/h1-11,17H,(H,18,19,20)/p-1
• InChI Key： DTFZXNJFEIZTJR-UHFFFAOYSA-M
• SMILES： S(C1C=CC2=CC(=CC=C2C=1)NC1C=CC=CC=1)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 298.05386
• Monoisotopic Mass: 298.05378942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 77.6Ų

Experimental Properties

• PSA: 69.23